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Compound of Interest

Compound Name: Costus oil

Cat. No.: B1167358 Get Quote

For researchers, scientists, and drug development professionals, the selection of an

appropriate extraction method is paramount to obtaining high-quality Costus oil (Saussurea

costus) with an optimal yield of bioactive compounds. This guide provides a comparative

analysis of common extraction techniques, supported by available experimental data, to aid in

the selection of the most suitable method for specific research and development needs. The

primary methods discussed are hydrodistillation, steam distillation, solvent extraction, and

supercritical CO2 (SC-CO2) extraction.

Data Presentation: A Quantitative Comparison
The following table summarizes the quantitative data on the yield and composition of Costus
oil obtained through different extraction methods. It is important to note that the yield and

chemical profile of the extracted oil can be influenced by various factors, including the quality of

the plant material, specific experimental conditions, and the analytical methods used.
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Extraction Method Oil Yield (% w/w)
Key Bioactive
Compounds
Identified

Reference

Hydrodistillation 0.02 - 0.9

Dehydrocostus

lactone (17.73%),

Costunolide, (7Z, 10Z,

13Z)-7, 10, 13-

hexadecatrienal

(25.5%)

[1][2]

Steam Distillation ~3.0

Costunolide (52.01%),

Dehydrocostus

lactone

[3]

Solvent Extraction

(Petroleum Ether)
3.7 - 6.2

Unaltered, heat-

sensitive lactones

(e.g., Costunolide)

[4]

Supercritical CO2

Extraction (10 MPa)
Not specified

α-elemene, Dihydro-α-

ionone, Patchoulene,

α-Maaliene, (-)-α-

Selinene, (-)-

Spathulenol

[5][6]

Experimental Protocols
Detailed methodologies for the key extraction techniques are provided below. These protocols

are based on published research and patents.

Hydrodistillation
This method involves the direct contact of boiling water with the plant material to vaporize the

volatile essential oils.

Protocol:

The dried and powdered roots of Saussurea costus (approximately 100-250 g) are placed in

a flask.[1][2]
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Distilled water is added to the flask to cover the plant material.

The flask is connected to a Clevenger-type apparatus.

The mixture is heated to boiling and maintained for a period of 4 to 6 hours.[1]

The steam, carrying the volatile oil, passes into the condenser.

The condensed mixture of oil and water is collected in the separator of the Clevenger

apparatus, where the oil, being less dense, separates from the water.

The collected oil is then decanted and dried over anhydrous sodium sulfate.[1]

Steam Distillation
In this method, steam is generated in a separate vessel and then passed through the plant

material.

Protocol:

Coarsely powdered Saussurea costus roots (e.g., 400 g) are packed into a distillation

chamber.[3]

Saturated steam is generated in a separate boiler and introduced into the bottom of the

chamber, passing through the plant material.

The steam vaporizes the volatile compounds from the plant material.

The mixture of steam and oil vapor is then passed through a condenser.

The resulting condensate, a mixture of oil and water (hydrosol), is collected in a separator.

The essential oil is separated from the aqueous layer by decantation.[7]

The collected oil is filtered and stored in a dark, airtight container.[7]

Solvent Extraction
This technique utilizes an organic solvent to dissolve the essential oil from the plant material.
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Protocol (using Petroleum Ether):

Finely powdered Saussurea costus roots (e.g., 24 kg) are placed in a stainless steel vessel.

[4]

Low-boiling petroleum ether (40-60°C) is added to the vessel (e.g., 45 L).[4]

The mixture is stirred mechanically for approximately 4 hours at room temperature and then

left to stand overnight.[4]

The petroleum ether extract is separated from the plant pulp by filtration.

The solvent is removed from the extract under vacuum at a bath temperature of about 40°C

to obtain the Costus root oil.[4]

Supercritical CO2 (SC-CO2) Extraction
This green technology uses carbon dioxide in its supercritical state as a solvent.

Protocol:

Dried and powdered Saussurea costus root material is loaded into an extraction vessel.

Liquid CO2 is pumped into the vessel and brought to a supercritical state by controlling the

temperature and pressure (e.g., 40°C and 10 MPa).[5]

The supercritical CO2, with its enhanced solvating power, passes through the plant material,

dissolving the essential oil.

The resulting solution is then passed into a separator where the pressure is lowered, causing

the CO2 to return to its gaseous state and leaving behind the extracted oil.

The extraction is typically carried out for a specific duration, for instance, 30 minutes.[5]

The gaseous CO2 can be recycled and reused in the process.

Mandatory Visualization
The following diagrams illustrate the workflows of the described extraction methods.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://patents.google.com/patent/US2946783A/en
https://patents.google.com/patent/US2946783A/en
https://patents.google.com/patent/US2946783A/en
https://patents.google.com/patent/US2946783A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC9598708/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9598708/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Plant Material and Water in Flask 2. Heating and Boiling 3. Vaporization of Oil and Water 4. Condensation in Clevenger Apparatus 5. Separation of Oil and Water 6. Collection of Costus Oil

Click to download full resolution via product page

Hydrodistillation Workflow

1. Steam Generation

3. Steam Passes Through Plant Material

2. Plant Material in Chamber

4. Condensation of Steam and Oil Vapor 5. Separation in Separator 6. Collection of Costus Oil

Click to download full resolution via product page

Steam Distillation Workflow

1. Plant Material and Solvent Mixture 2. Stirring and Maceration 3. Filtration to Separate Extract 4. Solvent Evaporation (Vacuum) 5. Collection of Costus Oil

Click to download full resolution via product page

Solvent Extraction Workflow

1. Liquid CO2 Source 2. High-Pressure Pump

3. Extraction Vessel with Plant Material 4. Separator 5. Collection of Costus Oil

6. CO2 Recycle

Click to download full resolution via product page

SC-CO2 Extraction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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